Cas no 1948201-37-3 (benzyl N-(2,5-diiodophenyl)carbamate)

• Product Name: benzyl N-(2,5-diiodophenyl)carbamate
• CAS No: 1948201-37-3
• MF: C₁₄H₁₁I₂NO₂
• MW: 479.05158829689
• CID: 5618812
• PubChem ID: 165927287
• Update Time: 2025-05-23

benzyl N-(2,5-diiodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304624
• benzyl N-(2,5-diiodophenyl)carbamate
• 1948201-37-3

• Inchi： 1S/C14H11I2NO2/c15-11-6-7-12(16)13(8-11)17-14(18)19-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： YSBIHZAUEQPLLT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1NC(=O)OCC1C=CC=CC=1)I

Computed Properties

• Exact Mass: 478.88792g/mol
• Monoisotopic Mass: 478.88792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2,5-diiodophenyl)carbamate

Benzyl N-(2,5-Diiodophenyl)Carbamate: A Comprehensive Overview

Benzyl N-(2,5-diiodophenyl)carbamate, with the CAS number 1948201-37-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group attached to a carbamate moiety. The presence of two iodine atoms on the phenyl ring introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of benzyl N-(2,5-diiodophenyl)carbamate typically involves multi-step reactions. The starting material is often 2,5-diiodobenzoyl chloride, which undergoes nucleophilic acylation with benzylamine to form the desired product. This reaction pathway is well-documented in the literature and is optimized for high yield and purity. The use of iodine substituents on the phenyl ring not only enhances the reactivity of the molecule but also imparts stability to the final product.

Recent studies have highlighted the potential of benzyl N-(2,5-diiodophenyl)carbamate in drug discovery and development. Its ability to act as a bioisostere for other functional groups makes it a promising candidate in medicinal chemistry. For instance, researchers have explored its role as a scaffold for designing inhibitors of kinases and other enzymes. The iodine atoms on the phenyl ring contribute to both hydrophobic interactions and electronic effects, which are crucial for binding affinity.

In addition to its pharmacological applications, benzyl N-(2,5-diiodophenyl)carbamate has found utility in materials science. Its rigid structure and electron-withdrawing properties make it an ideal candidate for use in organic electronics. Recent advancements have demonstrated its application as a component in light-emitting diodes (LEDs), where it enhances device efficiency by improving charge transport properties.

The stability and reactivity of benzyl N-(2,5-diiodophenyl)carbamate are influenced by its molecular structure. The benzene ring provides aromatic stability, while the carbamate group introduces polarity. The iodine atoms further modulate these properties by introducing halogen bonding capabilities and increasing molecular weight. These characteristics make it suitable for use in various chemical transformations and catalytic processes.

From an environmental perspective, benzyl N-(2,5-diiodophenyl)carbamate exhibits moderate biodegradability under specific conditions. Studies have shown that its breakdown depends on pH levels and microbial activity. This information is crucial for assessing its environmental impact and ensuring safe disposal practices.

In conclusion, benzyl N-(2,5-diiodophenyl)carbamate (CAS 1948201-37-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool in research and industry alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.